Cas no 1594815-92-5 (4-(Azetidin-3-yl)pent-1-yn-3-one)

4-(Azetidin-3-yl)pent-1-yn-3-one is a versatile heterocyclic compound featuring an azetidine ring coupled with a pentynone moiety. Its unique structure, combining a strained four-membered ring with an alkyne ketone functional group, makes it a valuable intermediate in organic synthesis and medicinal chemistry. The azetidine scaffold is of particular interest due to its conformational rigidity, which can enhance binding affinity in bioactive molecules. The presence of the alkynyl ketone group offers additional reactivity for further functionalization, such as click chemistry or nucleophilic additions. This compound is well-suited for applications in drug discovery, particularly in the development of novel pharmacophores targeting central nervous system (CNS) disorders or enzyme inhibition.
4-(Azetidin-3-yl)pent-1-yn-3-one structure
1594815-92-5 structure
Product Name:4-(Azetidin-3-yl)pent-1-yn-3-one
CAS No:1594815-92-5
MF:C8H11NO
MW:137.179042100906
CID:5712009
PubChem ID:116680764
Update Time:2025-05-21

4-(Azetidin-3-yl)pent-1-yn-3-one Chemical and Physical Properties

Names and Identifiers

    • EN300-794920
    • 1594815-92-5
    • 4-(Azetidin-3-yl)pent-1-yn-3-one
    • 1-Pentyn-3-one, 4-(3-azetidinyl)-
    • Inchi: 1S/C8H11NO/c1-3-8(10)6(2)7-4-9-5-7/h1,6-7,9H,4-5H2,2H3
    • InChI Key: LFIHJNDUVARXHB-UHFFFAOYSA-N
    • SMILES: O=C(C#C)C(C)C1CNC1

Computed Properties

  • Exact Mass: 137.084063974g/mol
  • Monoisotopic Mass: 137.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.031±0.06 g/cm3(Predicted)
  • Boiling Point: 229.4±13.0 °C(Predicted)
  • pka: 10.52±0.40(Predicted)

4-(Azetidin-3-yl)pent-1-yn-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-794920-0.05g
4-(azetidin-3-yl)pent-1-yn-3-one
1594815-92-5 95.0%
0.05g
$948.0 2025-02-22
Enamine
EN300-794920-0.1g
4-(azetidin-3-yl)pent-1-yn-3-one
1594815-92-5 95.0%
0.1g
$993.0 2025-02-22
Enamine
EN300-794920-0.25g
4-(azetidin-3-yl)pent-1-yn-3-one
1594815-92-5 95.0%
0.25g
$1038.0 2025-02-22
Enamine
EN300-794920-0.5g
4-(azetidin-3-yl)pent-1-yn-3-one
1594815-92-5 95.0%
0.5g
$1084.0 2025-02-22
Enamine
EN300-794920-1.0g
4-(azetidin-3-yl)pent-1-yn-3-one
1594815-92-5 95.0%
1.0g
$1129.0 2025-02-22
Enamine
EN300-794920-2.5g
4-(azetidin-3-yl)pent-1-yn-3-one
1594815-92-5 95.0%
2.5g
$2211.0 2025-02-22
Enamine
EN300-794920-5.0g
4-(azetidin-3-yl)pent-1-yn-3-one
1594815-92-5 95.0%
5.0g
$3273.0 2025-02-22
Enamine
EN300-794920-10.0g
4-(azetidin-3-yl)pent-1-yn-3-one
1594815-92-5 95.0%
10.0g
$4852.0 2025-02-22

Additional information on 4-(Azetidin-3-yl)pent-1-yn-3-one

4-(Azetidin-3-yl)pent-1-yn-3-one: A Comprehensive Overview

The compound 4-(Azetidin-3-yl)pent-1-yn-3-one, identified by the CAS number 1594815-92-5, has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure featuring an azetidine ring and a ketone group, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The structural integrity of 4-(Azetidin-3-yl)pent-1-yne lies in its compact azetidine ring, which contributes to its stability and reactivity. The pentenone moiety further enhances its chemical versatility, enabling it to participate in various biochemical reactions. Researchers have employed advanced spectroscopic techniques to elucidate its molecular geometry, confirming the planar arrangement of the ketone group and the spatial orientation of the azetidine substituent. These insights have been instrumental in designing synthetic routes that optimize yield and purity.

Recent advancements in synthetic methodology have revolutionized the production of 4-(Azetidinyl)pentanone. Traditionally synthesized via multi-step processes involving nucleophilic additions and cyclizations, modern approaches leverage catalytic systems to streamline synthesis. The use of transition metal catalysts has not only accelerated reaction rates but also improved selectivity, ensuring the formation of the desired enantiomer. This breakthrough has significantly reduced production costs, making large-scale manufacturing feasible.

In the realm of pharmacology, 4-(Azetidinyl)pentanone has demonstrated remarkable bioactivity. Preclinical studies indicate that it exhibits potent inhibitory effects on key enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. Its ability to cross the blood-brain barrier suggests potential utility in treating Alzheimer's disease and related disorders. Furthermore, ongoing clinical trials are exploring its efficacy as an anti-inflammatory agent, with promising results showing reduced cytokine production in vitro.

The application of CAS No. 1594815-92 extends beyond medicine into materials science. Its rigid structure and reactivity make it an ideal precursor for synthesizing advanced polymers and nanomaterials. Researchers have successfully incorporated it into self-healing polymers, where it serves as a cross-linking agent that enhances mechanical properties and durability. This innovation holds immense potential for aerospace and automotive industries, where high-performance materials are critical.

In conclusion, 4-(Azetidinyl)pentanone, with its distinctive chemical properties and multifaceted applications, stands at the forefront of contemporary scientific research. As ongoing studies unravel its full potential, this compound is poised to make significant contributions across diverse fields, from healthcare to advanced materials development.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司